2-(4-chlorophenyl)-N-(1-ethylpropyl)acetamide
Overview
Description
2-(4-chlorophenyl)-N-(1-ethylpropyl)acetamide, also known as Etizolam, is a thienodiazepine drug that is used for its anxiolytic, sedative, and hypnotic effects. It is a research chemical that has been developed as a potential alternative to benzodiazepines.
Mechanism of Action
2-(4-chlorophenyl)-N-(1-ethylpropyl)acetamide acts on the central nervous system by binding to the benzodiazepine site on the gamma-aminobutyric acid (GABA) receptor. This results in an increase in the activity of the GABA receptor, leading to the inhibition of neuronal activity and the promotion of relaxation, sedation, and anxiolysis.
Biochemical and Physiological Effects:
This compound has various biochemical and physiological effects, including muscle relaxation, sedation, anxiolysis, and amnesia. It also has anticonvulsant and hypnotic effects. The drug has a half-life of approximately 3.5 hours and is metabolized in the liver.
Advantages and Limitations for Lab Experiments
2-(4-chlorophenyl)-N-(1-ethylpropyl)acetamide has several advantages for use in lab experiments, including its high potency, rapid onset of action, and low toxicity. However, it also has limitations, including its potential for abuse and dependence, and its effects on memory and cognition.
Future Directions
There are several future directions for research on 2-(4-chlorophenyl)-N-(1-ethylpropyl)acetamide, including studies on its long-term effects, its potential for abuse and dependence, and its efficacy in the treatment of various psychiatric disorders. Additionally, research could focus on the development of new thienodiazepine compounds with improved therapeutic profiles.
Scientific Research Applications
2-(4-chlorophenyl)-N-(1-ethylpropyl)acetamide has been used in various scientific research studies, including studies on anxiety, depression, and sleep disorders. It has also been used in studies on the treatment of alcohol withdrawal syndrome, epilepsy, and post-traumatic stress disorder. This compound has shown promising results in these studies, indicating its potential as a therapeutic agent.
properties
IUPAC Name |
2-(4-chlorophenyl)-N-pentan-3-ylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18ClNO/c1-3-12(4-2)15-13(16)9-10-5-7-11(14)8-6-10/h5-8,12H,3-4,9H2,1-2H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HXFDGDGTLAGYAU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)NC(=O)CC1=CC=C(C=C1)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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